(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
Brand Name:
Vulcanchem
CAS No.:
18204-57-4
VCID:
VC0104952
InChI:
InChI=1S/C13H13N3O2S/c1-2-8-16-12(10-6-4-3-5-7-10)14-15-13(16)19-9-11(17)18/h2-7H,1,8-9H2,(H,17,18)
SMILES:
C=CCN1C(=NN=C1SCC(=O)O)C2=CC=CC=C2
Molecular Formula:
C13H13N3O2S
Molecular Weight:
275.33 g/mol
(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
CAS No.: 18204-57-4
Main Products
VCID: VC0104952
Molecular Formula: C13H13N3O2S
Molecular Weight: 275.33 g/mol
![(4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid - 18204-57-4](/images/no_structure.jpg)
| CAS No. | 18204-57-4 |
|---|---|
| Product Name | (4-Allyl-5-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid |
| Molecular Formula | C13H13N3O2S |
| Molecular Weight | 275.33 g/mol |
| IUPAC Name | 2-[(5-phenyl-4-prop-2-enyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid |
| Standard InChI | InChI=1S/C13H13N3O2S/c1-2-8-16-12(10-6-4-3-5-7-10)14-15-13(16)19-9-11(17)18/h2-7H,1,8-9H2,(H,17,18) |
| Standard InChIKey | GZZCGBONHJILEF-UHFFFAOYSA-N |
| SMILES | C=CCN1C(=NN=C1SCC(=O)O)C2=CC=CC=C2 |
| Canonical SMILES | C=CCN1C(=NN=C1SCC(=O)O)C2=CC=CC=C2 |
| PubChem Compound | 794133 |
| Last Modified | Nov 11 2021 |
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